Cas no 2287281-85-8 (2,5-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid)

• Product Name: 2,5-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• CAS No: 2287281-85-8
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 5771432
• PubChem ID: 137944624
• Update Time: 2023-11-15

2,5-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-1,3-dimethyl-1H-pyrazole-5-carboxylic acid
• EN300-6747226
• 2,5-Dimethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• 2287281-85-8

• Inchi： 1S/C11H17N3O4/c1-6-7(8(9(15)16)14(5)13-6)12-10(17)18-11(2,3)4/h1-5H3,(H,12,17)(H,15,16)
• InChI Key： YUVKANVWAJETJA-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=NN(C)C=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų